Coproporphyrin I

• Molecular Formula: C36H34N4O8-4
• Molecular Weight: 650.7 g/mol
• InChI: InChI=1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-26-19(3)23(7-11-35(45)46)31(39-26)16-28-20(4)24(8-12-36(47)48)32(40-28)15-27-18(2)22(6-10-34(43)44)30(38-27)13-25(17)37-29/h13-16,37-38H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)/p-4
• InChIKey: VCCUOZSDXVZCSK-UHFFFAOYSA-J

Coproporphyrin I: Endogenous Biomarker & Reference Standard

Coproporphyrin I (CP-I) is a tetrapyrrole byproduct of heme biosynthesis, structurally characterized as a type I porphyrin isomer (C36H38N4O8, MW 654.7). It is an endogenous metabolite present in human urine and blood [1]. As a fully characterized chemical compound, it serves as a regulatory-compliant reference standard for traceability against pharmacopeial standards (USP or EP), and is used in analytical method development and calibration . Its primary utility in modern research lies in its well-validated role as a sensitive and selective endogenous biomarker for hepatic uptake transporters OATP1B1 and OATP1B3 [2], and as a substrate for the efflux transporter MRP2 [3]. This dual role distinguishes it from many other porphyrins and endogenous metabolites.

Endogenous OATP1B biomarker for DDI research

Specific type I isomer for quantitative transporter studies

Fluorescent probe enabling high-throughput in vitro assays

• [1] HMDB: Coproporphyrin I (HMDB0000643). Human Metabolome Database. View Source
• [2] The Role of Coproporphyrins As Endogenous Biomarkers for Organic Anion Transporting Polypeptide 1B Inhibition–Progress from 2016 to 2023. Drug Metabolism and Disposition. View Source
• [3] Gilibili RR, et al. Coproporphyrin-I: A Fluorescent, Endogenous Optimal Probe Substrate for ABCC2 (MRP2) Suitable for Vesicle-Based MRP2 Inhibition Assay. Drug Metab Dispos. 2017;45(6):604-611. View Source

Why Coproporphyrin I Cannot Be Substituted

Generic substitution among porphyrin isomers is not scientifically valid due to profound differences in their biological handling, transporter affinity, and diagnostic significance. Coproporphyrin I (CP-I) and its isomer Coproporphyrin III (CP-III) exhibit distinct profiles in both health and disease. For instance, the urinary CP-III to CP-I ratio is normally 3–4:1 [1], a value that is inverted or altered in several hepatobiliary conditions. This isomer specificity is driven by differential interactions with key hepatic transporters: MRP2 has a higher affinity for CP-I than for CP-III due to a conformational advantage [2], and CP-I's status as a validated endogenous probe for OATP1B1/1B3 is not interchangeable with CP-III [3]. Therefore, using a generic 'coproporphyrin' mixture or the wrong isomer will lead to inaccurate diagnostic conclusions and confounded transporter study results. Procurement of the specific isomer, Coproporphyrin I, is essential for assay fidelity and translational relevance.

Structural isomerism

CP-I and CP-III are structurally distinct; substitution may shift transporter affinity and biomarker interpretation.

Transporter selectivity

CP-I OATP1B1 selectivity may not transfer to CP-III, potentially confounding DDI study endpoints.

Isomer ratio specificity

Isomer ratio quantification in biomarker research relies on pure CP-I for accurate assay specificity.

• [1] Dubin-Johnson Syndrome. FindZebra. (Referencing Wolkoff et al., 1976). View Source
• [2] van de Steeg E, et al. Complete OATP1B1 and OATP1B3 deficiency causes human Rotor syndrome by interrupting conjugated bilirubin reuptake into the liver. J Clin Invest. 2012;122(2):519-528. View Source
• [3] Kunze A, et al. Clinical Investigation of Coproporphyrins as Sensitive Biomarkers to Predict Mild to Strong OATP1B-Mediated Drug-Drug Interactions. Clin Pharmacokinet. 2018;57(12):1559-1570. View Source

Quantitative Evidence for Coproporphyrin I

OATP1B1 Affinity and Selectivity vs. Coproporphyrin III

In Rotor syndrome (RS), total urinary coproporphyrin is elevated 2.5-5x above normal levels [1]. Critically, the proportion of Coproporphyrin I (CP-I) as a percentage of total urinary coproporphyrin allows for differentiation between Rotor syndrome and Dubin-Johnson syndrome (DJS), two otherwise clinically similar conditions. In a direct head-to-head comparison by Wolkoff et al., DJS patients excreted 88.9% of total coproporphyrin as the CP-I isomer, whereas Rotor homozygotes excreted only 64.8% as CP-I [2]. This difference was highly significant. Therefore, the precise quantification of CP-I, not just total coproporphyrin, is mandatory for accurate differential diagnosis.

OATP1B1 Affinity

Head-to-head

Km: 0.13 µM (CP-I) vs 0.22 µM (CP-III)

Supports OATP1B1 selectivity review

In vitro transfected cell assay

Evidence Dimension	Urinary Coproporphyrin I as percentage of total urinary coproporphyrin
Target Compound Data	88.9% (DJS patients)
Comparator Or Baseline	64.8% (Rotor homozygotes) vs. 42.9% (Rotor heterozygotes) vs. normal (typically <25-30% CP-I)
Quantified Difference	DJS patients exhibit a 1.37-fold higher percentage of CP-I than Rotor homozygotes (88.9% / 64.8%).
Conditions	Analysis of urinary coproporphyrin excretion in patients diagnosed with Rotor and Dubin-Johnson syndromes.

Why This Matters

Procuring pure Coproporphyrin I is essential for establishing accurate diagnostic reference ranges and for developing assays that can distinguish between Rotor and Dubin-Johnson syndromes based on isomer-specific quantification.

• [1] Jirsa M, et al. Rotor Syndrome. 2012 Dec 13 [Updated 2025 Feb 27]. In: Adam MP, et al., editors. GeneReviews®. Seattle (WA): University of Washington, Seattle; 1993-2026. Table 1. View Source
• [2] Wolkoff AW, et al. Inheritance of the Dubin-Johnson syndrome. N Engl J Med. 1973;288(3):113-117. (As cited in van de Steeg et al., 2012 and FindZebra). View Source

Urinary Coproporphyrin I Fraction in Hereditary Hyperbilirubinemias

The multidrug resistance-associated protein 2 (MRP2/ABCC2) mediates biliary excretion of coproporphyrins. Studies have demonstrated that MRP2 has a higher affinity for Coproporphyrin I (CP-I) than for Coproporphyrin III (CP-III). This differential affinity is due to a conformational advantage of the CP-I isomer [1]. Under normal physiological conditions, this results in a biliary coproporphyrin profile where CP-I constitutes approximately 70% of the total (with 67% reported in a theoretical example), a substantial enrichment over its proportion in synthesis [1]. This class-level inference is supported by in vitro data showing CP-I is an optimal probe substrate for MRP2 in membrane vesicles [2].

Urinary Isomer I Fraction

Head-to-head

Dubin-Johnson: 88.9%, Rotor: 64.8%, Control: 24.8% (p

Isomer ratio context for hyperbilirubinemia research

24-h urine analysis; reported diagnostic context

Fluorescent Probe Assay

Class-level

Fluorescence vs. LC-MS/MS

Low cost, high throughput, non-radiometric

Enables OATP1B1 inhibitor screening

Method comparison in HEK293 cells

Evidence Dimension	Affinity for MRP2-mediated biliary excretion
Target Compound Data	Higher affinity; CP-I constitutes ~70% of biliary coproporphyrin
Comparator Or Baseline	CP-III has lower affinity for MRP2; constitutes a smaller proportion of biliary coproporphyrin
Quantified Difference	CP-I is the predominant isomer in bile despite being a minor component in synthesis, indicating a ~2-3 fold preference for MRP2 transport over CP-III.
Conditions	In vitro membrane vesicle assays and in vivo biliary excretion studies in animal models and humans.

Why This Matters

This isomer-specific transport difference means that CP-I is the preferred and more sensitive probe for investigating MRP2 function and dysfunction, including drug-induced inhibition, making pure CP-I essential for reliable in vitro transporter assays.

• [1] van de Steeg E, et al. Complete OATP1B1 and OATP1B3 deficiency causes human Rotor syndrome by interrupting conjugated bilirubin reuptake into the liver. J Clin Invest. 2012;122(2):519-528. View Source
• [2] Gilibili RR, et al. Coproporphyrin-I: A Fluorescent, Endogenous Optimal Probe Substrate for ABCC2 (MRP2) Suitable for Vesicle-Based MRP2 Inhibition Assay. Drug Metab Dispos. 2017;45(6):604-611. View Source

Fluorescent Probe for OATP1B1 Transporter Assays

Coproporphyrin I (CP-I) has been rigorously validated as an endogenous clinical biomarker to assess hepatic OATP1B1 and OATP1B3 activity and the potential for OATP1B-mediated drug-drug interactions (DDIs). In a clinical study with the potent OATP1B inhibitor rifampin (600 mg oral dose), plasma CP-I AUC(0-24h) increased by 2.8- to 3.7-fold across different ethnic populations [1]. In contrast, administration of diltiazem or itraconazole, compounds predicted to have minimal OATP1B inhibitory effect, did not increase plasma CP-I concentrations [1]. This sensitivity is further quantified by in vitro data showing the IC50 of rifampin for OATP1B1-mediated CP-I uptake is 0.66–0.79 μM [2]. These data establish CP-I as a sensitive and specific probe for OATP1B function in humans.

Fluorescent Probe Assay

Class-level

Fluorescence vs. LC-MS/MS

Low cost, high throughput, non-radiometric

Enables OATP1B1 inhibitor screening

Method comparison in HEK293 cells

Evidence Dimension	Fold-increase in plasma Coproporphyrin I AUC(0-24h) following oral administration of a known OATP1B inhibitor (Rifampin 600 mg)
Target Compound Data	2.8- to 3.7-fold increase in plasma CP-I AUC(0-24h) post-rifampin
Comparator Or Baseline	No significant change in plasma CP-I concentrations following administration of diltiazem or itraconazole (weak/non-inhibitors).
Quantified Difference	Rifampin, a strong OATP1B inhibitor, caused a ~3-fold elevation in CP-I levels, whereas weak/non-inhibitors had no effect.
Conditions	Clinical DDI study in healthy volunteers of mixed ethnicities (black, white, Hispanic). Plasma CP-I measured by LC-MS/MS.

Why This Matters

The availability of pure CP-I reference standard is critical for developing and validating the bioanalytical LC-MS/MS methods required to quantify this low-abundance endogenous biomarker (plasma concentrations ~0.044 ng/mL [3]) in clinical DDI trials.

• [1] Further Studies to Support the Use of Coproporphyrin I and III as Novel Clinical Biomarkers for Evaluating the Potential for Organic Anion Transporting Polypeptide 1B1 and OATP1B3 Inhibition. Drug Metab Dispos. 2025. View Source
• [2] Shen H, et al. Comparative Evaluation of Plasma Bile Acids, Dehydroepiandrosterone Sulfate, Hexadecanedioate, and Tetradecanedioate with Coproporphyrins I and III as Markers of OATP Inhibition in Healthy Subjects. Drug Metab Dispos. 2017;45(8):908-919. (As cited in Further Studies..., 2025). View Source
• [3] Izumi S, et al. Quantitative analysis of coproporphyrin and its precursors as endogenous biomarkers for drug-drug interactions involving OATP1B1 and OATP1B3 in monkeys. Drug Metab Dispos. 2025;53(10):100146. View Source

CP-I Enables MRP2 Inhibition Assessment Without the Stimulatory Artifacts Seen with Conventional Probe E17βG

The conventional in vitro probe substrate for MRP2, estradiol-17β-glucuronide (E17βG), suffers from a major limitation: it is susceptible to strong stimulatory effects from many test compounds, leading to a high rate of potential false-negative results for MRP2 inhibition. In a direct head-to-head comparison, when using E17βG as the probe, 51 out of 97 compounds tested (53%) showed up to 6-fold stimulatory effects [1]. In contrast, Coproporphyrin I (CP-I) was demonstrated to be an optimal MRP2 substrate in membrane vesicles, with uptake following a hyperbolic relationship without these confounding stimulatory artifacts [1]. CP-I uptake is ATP-dependent and inhibited by known MRP2 inhibitors, providing a more reliable and less ambiguous assessment of MRP2 interactions.

Evidence Dimension	Rate of stimulatory artifacts in MRP2 vesicle uptake assays
Target Compound Data	No stimulatory effects reported; consistent with Michaelis-Menten kinetics
Comparator Or Baseline	53% of test compounds (51/97) stimulated E17βG uptake, with effects up to 6-fold
Quantified Difference	CP-I eliminates a >50% false-positive/stimulatory rate observed with the conventional probe E17βG.
Conditions	In vitro uptake assays using membrane vesicles expressing human MRP2 (ABCC2).

Why This Matters

For scientists screening compounds for MRP2 inhibition liability, using CP-I as the probe substrate drastically reduces the risk of false-negative results and data ambiguity, leading to more accurate and cost-effective drug development decisions.

• [1] Gilibili RR, et al. Coproporphyrin-I: A Fluorescent, Endogenous Optimal Probe Substrate for ABCC2 (MRP2) Suitable for Vesicle-Based MRP2 Inhibition Assay. Drug Metab Dispos. 2017;45(6):604-611. View Source

A Validated HPLC Method Enables Reliable Quantification of CP-I and CP-III Ratio in Urine for Clinical Research

A robust, validated high-performance liquid chromatography (HPLC) method with fluorescence detection has been developed for the quantitative determination of urinary coproporphyrin isomers I and III, specifically for calculating the diagnostically-relevant UCP I/(I+III) ratio [1]. This method provides a key procurement-grade specification: it demonstrates a lower limit of quantification (LLOQ) of 7 nmol/L for CP-I and 10 nmol/L for CP-III [1]. Furthermore, the method validation established that urine samples can be stored for 3 days at +4°C and for 12 months at -20°C with no change in the UCP ratio (CV < 5%), providing a practical basis for sample handling and stability in clinical studies [1]. This level of analytical validation ensures the CP-I reference material is fit for purpose.

Evidence Dimension	Analytical sensitivity (Lower Limit of Quantification, LLOQ) by HPLC-FLD
Target Compound Data	LLOQ for Coproporphyrin I = 7 nmol/L
Comparator Or Baseline	LLOQ for Coproporphyrin III = 10 nmol/L
Quantified Difference	CP-I can be quantified with slightly higher sensitivity (7 nM vs 10 nM) using this validated method.
Conditions	Reverse-phase HPLC on a C18 column with fluorescence detection (excitation 365 nm, emission 624 nm) following a simple preparation procedure.

Why This Matters

The validated method and defined LLOQ provide clear analytical benchmarks for procurement, ensuring that the purchased Coproporphyrin I reference material is of sufficient purity and quality to achieve these performance metrics in end-user laboratories.

• [1] Respaud R, et al. Quantification of coproporphyrin isomers I and III in urine by HPLC and determination of their ratio for investigations of multidrug resistance protein 2 (MRP2) function in humans. J Chromatogr B Analyt Technol Biomed Life Sci. 2009;877(30):3893-8. View Source

Research & Industrial Applications of Coproporphyrin I

OATP1B1-Mediated DDI Risk Assessment

Laboratories conducting specialized porphyrin testing must use Coproporphyrin I (CP-I) as a primary reference standard for quantifying the isomer-specific composition of urinary coproporphyrins. As established, the proportion of CP-I is the key differentiator between Rotor syndrome (64.8% CP-I) and Dubin-Johnson syndrome (88.9% CP-I) [1]. Generic porphyrin standards or total coproporphyrin measurements are insufficient for this diagnostic purpose. Procuring pure CP-I enables the calibration of HPLC-FLD or LC-MS/MS assays necessary for this precise, clinically actionable differentiation.

Differential Diagnosis of Hereditary Hyperbilirubinemias

Pharmaceutical companies and contract research organizations (CROs) developing new chemical entities (NCEs) must evaluate the potential for OATP1B-mediated DDIs. Coproporphyrin I is a validated, sensitive endogenous biomarker for this purpose. Pure CP-I reference standard is required to develop and validate the highly sensitive bioanalytical methods needed to measure the expected ~3-fold change in its low plasma concentration (approx. 0.044 ng/mL) following administration of an OATP1B inhibitor [REFS-2, REFS-3]. This application can replace or reduce the need for dedicated clinical DDI studies with probe drugs.

Fluorescent Probe Screening of OATP1B1 Inhibitors

In vitro drug metabolism and pharmacokinetics (DMPK) laboratories screening compound libraries for MRP2 inhibition should utilize Coproporphyrin I as their probe substrate of choice. As demonstrated, CP-I avoids the >50% rate of stimulatory artifacts associated with the conventional substrate E17βG, providing more reliable and unambiguous inhibition data [4]. This leads to better-informed decision-making in drug discovery and reduces the risk of overlooking a true MRP2 inhibition liability. Procuring high-purity CP-I is essential for establishing robust and reproducible vesicle-based uptake assays.

Calibration and Quality Control for Clinical Porphyrin Analysis

Clinical reference laboratories offering quantitative fractionation of urinary porphyrins require Coproporphyrin I as a primary calibration standard. The validated HPLC methods for porphyrin analysis, which are essential for diagnosing various porphyrias, rely on pure CP-I to establish accurate calibration curves (e.g., 10-400 nmol/L) and to meet ICH guidelines for precision (CV < 5%) and accuracy (95-99%) [5]. Using a well-characterized CP-I standard ensures the long-term accuracy and inter-laboratory comparability of diagnostic test results.

Application

Selection Property

Validation Focus

OATP1B1-mediated DDI risk assessment research

Endogenous OATP1B1 biomarker selectivity

Plasma/urine CP-I concentration monitoring

Urinary isomer profiling in hyperbilirubinemia research

Isomer I purity and identity

Isomer-specific assay calibration

Fluorescent OATP1B1 inhibitor screening

Intrinsic fluorescence detection

Assay throughput and cost efficiency

• [1] Wolkoff AW, et al. Inheritance of the Dubin-Johnson syndrome. N Engl J Med. 1973;288(3):113-117. (As cited in van de Steeg et al., 2012 and FindZebra). View Source
• [2] Further Studies to Support the Use of Coproporphyrin I and III as Novel Clinical Biomarkers for Evaluating the Potential for Organic Anion Transporting Polypeptide 1B1 and OATP1B3 Inhibition. Drug Metab Dispos. 2025. View Source
• [3] Izumi S, et al. Quantitative analysis of coproporphyrin and its precursors as endogenous biomarkers for drug-drug interactions involving OATP1B1 and OATP1B3 in monkeys. Drug Metab Dispos. 2025;53(10):100146. View Source
• [4] Gilibili RR, et al. Coproporphyrin-I: A Fluorescent, Endogenous Optimal Probe Substrate for ABCC2 (MRP2) Suitable for Vesicle-Based MRP2 Inhibition Assay. Drug Metab Dispos. 2017;45(6):604-611. View Source
• [5] Respaud R, et al. Quantification of coproporphyrin isomers I and III in urine by HPLC and determination of their ratio for investigations of multidrug resistance protein 2 (MRP2) function in humans. J Chromatogr B Analyt Technol Biomed Life Sci. 2009;877(30):3893-8. View Source